Cas no 2243506-26-3 (Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate)

• Product Name: Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate
• CAS No: 2243506-26-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD31668702
• CID: 5617839
• PubChem ID: 138030245
• Update Time: 2025-11-05

Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2243506-26-3
• methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate
• EN300-2942577
• Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate

• MDL： MFCD31668702
• Inchi： 1S/C10H15NO2/c1-3-6-10(9(12)13-2)7-4-5-8-11-10/h1,11H,4-8H2,2H3
• InChI Key： DANRTVVPKXIKJW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC#C)CCCCN1)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate

Research Brief on Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS: 2243506-26-3): Recent Advances and Applications

Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS: 2243506-26-3) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a scaffold for designing novel therapeutics, owing to its unique structural features and reactivity.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate as a precursor for the development of acetylcholinesterase (AChE) inhibitors. The research demonstrated that modifications to the piperidine core and the prop-2-yn-1-yl side chain could significantly enhance the inhibitory activity against AChE, a key target in Alzheimer's disease therapy. The study utilized molecular docking and in vitro assays to validate the compound's potential, revealing promising results for further optimization.

In another groundbreaking study, researchers investigated the role of Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate in the synthesis of antimicrobial agents. The compound's alkyne functionality was leveraged for click chemistry-based modifications, leading to the development of a series of derivatives with potent activity against drug-resistant bacterial strains. These findings were published in Bioorganic & Medicinal Chemistry Letters and underscore the compound's utility in addressing the global challenge of antimicrobial resistance.

Furthermore, the compound's application in radiopharmaceuticals has been explored in a recent Nuclear Medicine and Biology publication. Researchers utilized Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate as a labeling precursor for positron emission tomography (PET) tracers. The study reported high radiochemical yields and excellent in vivo stability, making it a promising candidate for imaging neurological pathologies such as Parkinson's disease and brain tumors.

Despite these advancements, challenges remain in the scalable synthesis and pharmacokinetic optimization of Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate derivatives. Future research directions may focus on improving the compound's bioavailability and reducing potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its therapeutic potential.

In conclusion, Methyl 2-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS: 2243506-26-3) represents a versatile and valuable building block in medicinal chemistry. Its applications span from neurodegenerative disease therapeutics to antimicrobial agents and diagnostic imaging, highlighting its broad relevance in the chemical biology and pharmaceutical industries. Continued research and development efforts are expected to yield even more innovative applications for this compound in the near future.